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Compound of Interest

Compound Name: Benzyl-PEG7-acid

Cat. No.: B11934107

In-Depth Technical Guide to Benzyl-PEG7-acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, chemical properties,
and common applications of Benzyl-PEG7-acid, a heterobifunctional linker widely utilized in
bioconjugation and drug delivery systems.

Core Concepts: Structure and Properties

Benzyl-PEG7-acid is a polyethylene glycol (PEG) derivative containing a benzyl ether at one
terminus and a carboxylic acid at the other. The benzyl group provides a stable, non-reactive
terminus, while the seven repeating ethylene glycol units confer hydrophilicity, enhancing the
solubility and pharmacokinetic properties of the conjugated molecule. The terminal carboxylic
acid allows for covalent attachment to primary amines on biomolecules, such as proteins and
peptides, through amide bond formation.

Chemical Structure and Formula

The systematic name for Benzyl-PEG7-acid is 2-(2-(2-(2-(2-(2-(2-
(benzyloxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)acetic acid. Based on this, the
definitive chemical structure and properties can be established.

Quantitative Data Summary
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The following table summarizes the key quantitative data for Benzyl-PEG7-acid.

Property Value

Chemical Formula C21H3409

Molecular Weight 430.49 g/mol

CAS Number Not definitively assigned

Experimental Protocols

The terminal carboxylic acid of Benzyl-PEG7-acid is typically activated using carbodiimide
chemistry to facilitate conjugation to primary amines on biomolecules. The following is a
detailed protocol for the conjugation of Benzyl-PEG7-acid to a generic protein using the
EDC/NHS method.

Materials
+ Benzyl-PEG7-acid

» Protein with available primary amines (e.g., Lysine residues)

 Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), 0.5 M NaCl, pH 6.0
» Conjugation Buffer: Phosphate-buffered saline (PBS), pH 7.2-8.0

o EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride)

o Sulfo-NHS (N-hydroxysulfosuccinimide)

e Quenching Buffer: 1 M Tris-HCI, pH 8.5

e Desalting column

Procedure

» Reagent Preparation:
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o Dissolve Benzyl-PEG7-acid in anhydrous DMSO or DMF to a stock concentration of 10-
50 mM.

o Prepare a 10 mg/mL solution of EDC in Activation Buffer immediately before use.
o Prepare a 10 mg/mL solution of Sulfo-NHS in Activation Buffer immediately before use.

o Dissolve the protein to be conjugated in the Conjugation Buffer at a concentration of 1-10
mg/mL.

 Activation of Benzyl-PEG7-acid:

o

In a microcentrifuge tube, add a 10-50 fold molar excess of the Benzyl-PEG7-acid stock
solution to the protein solution.

Add a 2-fold molar excess of EDC solution relative to the Benzyl-PEG7-acid.

o

Add a 5-fold molar excess of Sulfo-NHS solution relative to the Benzyl-PEG7-acid.

[¢]

Incubate the reaction mixture at room temperature for 15-30 minutes with gentle mixing.

o

» Conjugation to Protein:
o Add the activated Benzyl-PEG7-acid mixture to the protein solution.

o Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C with gentle
stirring or rotation.

e Quenching the Reaction:

o Add the Quenching Buffer to a final concentration of 10-50 mM.

o Incubate for 15 minutes at room temperature to quench any unreacted NHS-ester.
 Purification of the Conjugate:

o Remove excess reagents and byproducts by passing the reaction mixture through a
desalting column equilibrated with PBS.
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o Collect fractions containing the purified protein-PEG conjugate.

Visualizations
Chemical Structure of Benzyl-PEG7-acid
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Caption: Chemical Structure of Benzyl-PEG7-acid.
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Experimental Workflow for Protein Conjugation
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Caption: EDC/NHS conjugation workflow.

 To cite this document: BenchChem. [Benzyl-PEG7-acid structure and chemical formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11934107#benzyl-peg7-acid-structure-and-chemical-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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